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Compound of Interest

Compound Name: 5-Fluoro-2-nitroanisole

Cat. No.: B157042

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated
with 5-Fluoro-2-nitroanisole (CAS No. 448-19-1). The information is intended to support risk
assessment and the implementation of safe handling procedures in a laboratory and drug
development setting. This document compiles available data on the substance's properties,
hazards, and recommended safety protocols.

Chemical and Physical Properties

5-Fluoro-2-nitroanisole is a fluorinated nitroaromatic compound.[1] Its physical and chemical
properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C7HeFNO3

Molecular Weight 171.13 g/mol
White to light yellow crystalline

Appearance . [2]
solid/powder

Melting Point 47-52 °C [3]

Boiling Point 272 °C [3]

Storage Temperature

Room temperature, in a cool,

dry place

[3]

Hazard Identification and Classification

5-Fluoro-2-nitroanisole is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements based on available data.[2][4]

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 o
Irritation irritation

o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 )
genetic defects
Specific Target Organ Toxicity - H335: May cause respiratory
Category 3

Single Exposure

irritation

GHS Pictograms:

laalt text
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lsalt text

Signal Word: Warning [2]

Toxicological Information

While specific quantitative toxicological data such as LD50 values from acute toxicity studies
are not readily available in the public domain, the GHS classification indicates significant health
hazards. Prolonged or repeated exposure may lead to toxic effects, including potential damage
to the liver and kidneys. [1]

Acute Toxicity

The classification "Acute Toxicity, Oral, Category 4" (H302: Harmful if swallowed) is based on
general toxicological assessments. [2][4]The precise median lethal dose (LD50) for oral,
dermal, or inhalation routes has not been identified in the reviewed literature.

Skin and Eye Irritation

5-Fluoro-2-nitroanisole is classified as a skin irritant (Category 2) and a serious eye irritant
(Category 2). [2][4]Direct contact with the skin can cause redness and irritation. [2]Contact with
the eyes can lead to serious damage. [2]Specific Draize test scores for skin and eye irritation
are not publicly available.

Genotoxicity and Carcinogenicity

Some suppliers indicate that 5-Fluoro-2-nitroanisole is "Suspected of causing genetic
defects" (H341). Nitroaromatic compounds, as a class, are often associated with potential
mutagenic activity due to their ability to form DNA adducts following metabolic reduction of the
nitro group. [1]However, specific results from mutagenicity studies, such as the Ames test, for
this compound are not available in the public literature. There is currently limited data on the
carcinogenicity of this specific compound. [1]

Experimental Protocols (General Methodologies)

Detailed experimental results for 5-Fluoro-2-nitroanisole are not publicly available. However,
the following sections describe the general methodologies for key toxicological assessments
based on OECD guidelines, which would be applicable to this substance.
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Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)

This method involves the administration of the test substance to a group of rodents in a

stepwise procedure using a minimum number of animals.

Animal Selection: Healthy, young adult rodents of a single sex (typically females) are used.

Housing and Fasting: Animals are housed in suitable cages and fasted (withholding food, but
not water) overnight before dosing.

Dose Administration: The substance is administered orally by gavage in a single dose. The
volume is typically limited to 1 mL/100g of body weight.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

Endpoint: The study allows for the classification of the substance into one of the GHS acute
toxicity categories.

Skin Irritation - OECD 404 (Acute Dermal
Irritation/Corrosion)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

Animal Selection: Healthy, young adult albino rabbits are typically used.
Preparation: A small area of the animal's back is clipped free of fur.

Application: A 0.5 g dose of the solid substance, moistened with a small amount of water, is
applied to the prepared skin and covered with a gauze patch and semi-occlusive dressing for
4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.
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e Scoring: The severity of the skin reactions is scored according to a standardized scale.

Eye Irritation - OECD 405 (Acute Eye
Irritation/Corrosion)

This test assesses the potential of a substance to cause damage to the eye.
e Animal Selection: Healthy, young adult albino rabbits are used.

» Application: A single dose of 0.1 g of the solid is instilled into the conjunctival sac of one eye
of the rabbit. The other eye serves as a control.

» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.

e Scoring: Lesions are scored based on a standardized system to determine the irritation
potential.

Mutagenicity - OECD 471 (Bacterial Reverse Mutation
Test - Ames Test)

This in vitro test is widely used to assess the mutagenic potential of a chemical.
o Test System: Histidine-requiring strains of Salmonella typhimurium are used.

e Procedure: The tester strains are exposed to the test substance at various concentrations,
both with and without a metabolic activation system (S9 mix from rat liver).

o Endpoint: The number of revertant colonies (bacteria that have regained the ability to
synthesize histidine) is counted. A substance is considered mutagenic if it causes a dose-
dependent increase in the number of revertant colonies compared to the control.

Visualizations

The following diagrams illustrate generalized workflows and logical relationships relevant to the
safety and handling of 5-Fluoro-2-nitroanisole.
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Hazard Identification
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|
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Caption: GHS Hazard and Response Flowchart for 5-Fluoro-2-nitroanisole.
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Spill Occurs

Spill Cleanup Complete

Click to download full resolution via product page

Caption: General Spill Cleanup Procedure for Solid 5-Fluoro-2-nitroanisole.
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Handling and Storage

Handling:

o Use only in a well-ventilated area, preferably in a chemical fume hood. [2]* Avoid breathing
dust. [2]* Avoid contact with skin, eyes, and clothing. [2]* Wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat. [2]* Do not eat, drink, or smoke when using this product. [2]* Wash hands thoroughly
after handling. [2] Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area. [2]* Store away
from incompatible materials such as strong oxidizing agents. [5]* Keep containers locked up.

[2]

First Aid Measures

 |If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth. [2]*
If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse. [2]* If in Eyes: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing. If eye irritation persists, get medical advice/attention. [2]* If Inhaled: Remove person
to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel

unwell. [2]

Fire-Fighting Measures

o Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such as dry
chemical, carbon dioxide, water spray, or alcohol-resistant foam. [2]* Specific Hazards: The
substance is not combustible but may burn. [2]Combustion may produce corrosive fumes,
including nitrogen oxides and hydrogen fluoride. [2]* Protective Equipment: Wear self-
contained breathing apparatus (SCBA) and full protective clothing. [2]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Do not allow it to enter the environment. [2] Disclaimer: This document is intended
for informational purposes only and is not a substitute for a comprehensive safety data sheet
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(SDS) provided by the supplier. Users should always consult the SDS for the most current and
complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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